molecular formula C10H13NO2 B8678136 1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol CAS No. 192061-80-6

1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol

Cat. No. B8678136
CAS RN: 192061-80-6
M. Wt: 179.22 g/mol
InChI Key: NBHCLMZXYWHNBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

192061-80-6

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

1-(2-hydroxyethyl)-2,3-dihydroindol-4-ol

InChI

InChI=1S/C10H13NO2/c12-7-6-11-5-4-8-9(11)2-1-3-10(8)13/h1-3,12-13H,4-7H2

InChI Key

NBHCLMZXYWHNBE-UHFFFAOYSA-N

Canonical SMILES

C1CN(C2=C1C(=CC=C2)O)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.9 g of sodium cyanoborohydride were added to a solution of 8.85 g of 4-hydroxy-1-N-(β-hydroxyethyl)indole, obtained in the preceding stage, in 40 cm3 of acetic acid, the temperature being maintained below 30° C. After stirring for 30 minutes, the reaction mixture was poured onto 200 g of ice-cold water and the pH was neutralized to 7.5 by addition of 30% aqueous ammonia. The precipitate obtained was filtered off and dried. 7.75 g of 4-hydroxy-1-N-(β-hydroxyethyl)indoline were obtained, the melting point of which was 108° C. 13C. and proton nuclear magnetic resonance (N.M.R.) analysis of the product obtained was found to be in accordance with the expected product.
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
8.85 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Four

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